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Compound of Interest

Compound Name: Benzyl phenylacetate

Cat. No.: B085878

This technical guide provides a comprehensive overview of the key physical properties of
benzyl phenylacetate, specifically its boiling point and density. Designed for researchers,
scientists, and professionals in drug development, this document presents quantitative data in
a structured format, details relevant experimental methodologies, and illustrates the logical
workflow for property determination.

Core Physical Properties of Benzyl Phenylacetate

Benzyl phenylacetate is a clear, colorless to pale yellow liquid with a characteristic sweet,
floral, honey-like odor.[1] It is an ester widely used in the fragrance and flavor industries.[2]
Understanding its physical properties is crucial for its application, handling, and synthesis.

Quantitative Data Summary

The boiling point and density of benzyl phenylacetate have been determined and reported
across various sources. The following table summarizes these key physical constants for easy
comparison.
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Physical Property

Value

Conditions

Boiling Point 318.00 to 320.00 °C @ 760.00 mm Hg[1][3]
317-319 °C (lit)[4]15]

316 - 318 °C

305°C

Density 1.1 g/mL Denser than water[1]
1.097 g/mL @ 25 °C (lit.)[4][5]

1.09700 to 1.09900

@ 25.00 °C[3]

1.087 g/cm3

1.090-1.100

@ 25°C[6]

Experimental Protocols for Physical Property
Determination

Accurate determination of boiling point and density relies on established laboratory protocols.
The following sections detail the general methodologies applicable to a liquid compound such
as benzyl phenylacetate.

Determination of Boiling Point

The boiling point is the temperature at which the vapor pressure of a liquid equals the
surrounding atmospheric pressure. Several methods can be employed for its determination,
ranging from simple to more complex setups.

1. Distillation Method: This is a common and accurate method for determining the boiling point
of a liquid.[7]

o Apparatus: A distillation flask, condenser, receiving flask, thermometer, and a heating source
(e.g., heating mantle).

e Procedure:
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A sample of benzyl phenylacetate is placed in the distillation flask.

The apparatus is assembled, ensuring the thermometer bulb is positioned just below the
side arm of the distillation flask to accurately measure the temperature of the vapor.[7]

The liquid is heated to a gentle boil.

As the vapor rises and enters the condenser, it cools and liquefies, dripping into the
receiving flask.

The temperature is recorded when it stabilizes, which corresponds to the boiling point of
the liquid at the prevailing atmospheric pressure.[7]

2. Thiele Tube Method: This micro-method is suitable when only a small amount of the

substance is available.[8]

o Apparatus: A Thiele tube, a small test tube, a capillary tube (sealed at one end), a

thermometer, and a heat source.

e Procedure:

[e]

A few drops of benzyl phenylacetate are placed in the small test tube.
The capillary tube is inverted and placed inside the test tube.

The test tube is attached to the thermometer, and the assembly is placed in the Thiele
tube containing a high-boiling point oil.

The side arm of the Thiele tube is gently heated, causing the oil to circulate and heat the
sample evenly.

As the temperature rises, air trapped in the capillary tube will escape, followed by the
vapor of the liquid, forming a steady stream of bubbles.[8][9]

The heat is removed, and the apparatus is allowed to cool.

The boiling point is the temperature at which the liquid is drawn back into the capillary
tube.[8][9]
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Determination of Density

Density is defined as the mass of a substance per unit volume. For liquids like benzyl
phenylacetate, this is typically measured in grams per milliliter (g/mL) or grams per cubic
centimeter (g/cm3).

1. Pycnometer Method: A pycnometer is a flask with a specific, accurately known volume, used
for precise density measurements.[10]

o Apparatus: A pycnometer, an analytical balance, and a temperature-controlled water bath.
e Procedure:
o The mass of the clean, dry, and empty pycnometer is accurately measured.

o The pycnometer is filled with benzyl phenylacetate, ensuring no air bubbles are present.
The stopper is inserted, and any excess liquid is carefully wiped off.

o The filled pycnometer is weighed to determine the mass of the liquid.

o The density is calculated by dividing the mass of the liquid by the known volume of the
pycnometer.[10]

o The measurement should be performed at a constant temperature, often 25°C.

2. Graduated Cylinder and Balance Method: This is a simpler, less precise method suitable for
general laboratory use.[11]

o Apparatus: A graduated cylinder and an electronic balance.
e Procedure:
o The mass of an empty, dry graduated cylinder is recorded.

o A specific volume of benzyl phenylacetate is carefully measured using the graduated
cylinder.

o The graduated cylinder containing the liquid is weighed.
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o The mass of the liquid is determined by subtracting the mass of the empty cylinder.

o The density is calculated by dividing the mass of the liquid by the measured volume.[11]

Logical Workflow for Physical Property Analysis

The process of determining and verifying the physical properties of a chemical compound
follows a logical sequence to ensure accuracy and reliability of the data. This workflow is

essential for quality control and research purposes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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